![molecular formula C10H8N2O3 B092206 5-Oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid CAS No. 119-18-6](/img/structure/B92206.png)
5-Oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
Overview
Description
5-Oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (5-OPDPCA) is a novel synthetic compound that has recently been gaining attention due to its potential applications in scientific research. 5-OPDPCA is a small organic molecule with a unique structure that can be used as a tool to study biochemical and physiological processes in living organisms. 5-OPDPCA has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Its ability to interact with multiple cellular pathways makes it a valuable tool for researchers in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Structural and Spectral Investigations : A study focused on the structural and spectral analysis of a derivative, "5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid", using experimental and theoretical methods. This research provides insights into the physical and chemical properties of such compounds, which can be crucial for their application in various fields (Viveka et al., 2016).
Antimicrobial Activity : Another study synthesized derivatives incorporating the pyrazole structure and evaluated their antibacterial and antifungal activities. Compounds with similar structures demonstrated moderate to good antimicrobial properties, indicating potential uses in medical and pharmaceutical applications (Vijaya Laxmi et al., 2012).
Synthesis of Condensed Pyrazoles : Ethyl triflyloxy pyrazole carboxylates, closely related to the target compound, were used in the synthesis of various condensed pyrazoles, demonstrating the compound's utility in creating complex organic molecules (Arbačiauskienė et al., 2011).
Ring Transformations : Research on ring transformations of certain pyrazole derivatives into carboxylic acid derivatives sheds light on the chemical behavior and potential applications of these compounds in synthetic chemistry (Kirschke et al., 1994).
Nonlinear Optical Properties : A study on a pyrazole derivative revealed its potential for nonlinear optical activity, highlighting its possible application in the field of photonics and optical materials (Tamer et al., 2015).
Synthesis of Pyrazolo[3,4-b]pyridin-3-ones : This research describes the selective synthesis of pyrazolo[3,4-b]pyridin-3-ones, indicating the potential of such compounds in the development of new organic molecules (Lebedˈ et al., 2012).
Potential NLO Materials : N-substituted pyrazole ethyl carboxylates were studied for their optical nonlinearity, suggesting their use in optical limiting applications (Chandrakantha et al., 2013).
Analgesic and Anti-inflammatory Agents : A study synthesized pyrazole carboxylic acid ethyl esters and evaluated them for analgesic and anti-inflammatory activities, indicating potential pharmaceutical applications (Gokulan et al., 2012).
Mechanism of Action
Target of Action
One study suggests that a similar compound has shown binding affinity against a protein receptor pdb: 4bft
Mode of Action
It’s known that many pyrazoline derivatives exhibit a wide range of biological activities, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties . The compound might interact with its targets, leading to changes in cellular processes that result in these effects.
Biochemical Pathways
It’s known that pyrazoline derivatives can influence a variety of biochemical processes, potentially affecting multiple pathways
Result of Action
Given the wide range of biological activities exhibited by pyrazoline derivatives, it’s likely that this compound could have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
5-oxo-1-phenyl-4H-pyrazole-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c13-9-6-8(10(14)15)11-12(9)7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMZSHPUSPMOODC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NN(C1=O)C2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60152276 | |
Record name | 5-Oxo-1-phenyl-2-pyrazoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60152276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>30.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24801906 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
119-18-6 | |
Record name | 1-Phenyl-3-carboxy-5-pyrazolone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=119-18-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Oxo-1-phenyl-2-pyrazoline-3-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000119186 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Oxo-1-phenyl-2-pyrazoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60152276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-oxo-1-phenyl-2-pyrazoline-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.913 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-Oxo-1-phenyl-2-pyrazoline-3-carboxylic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y2E7CC36BT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.